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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimentally determined physical
properties of 2-Ethylphenyl Acetate (CAS No. 3056-59-5), a compound of interest in various
research and development applications. This document focuses on its boiling point and density,
presenting available data in a structured format and outlining the general experimental
methodologies for their determination.

Core Physical Properties

Precise knowledge of the physical properties of 2-Ethylphenyl Acetate is fundamental for its
application in scientific research and industrial processes. The boiling point is a critical
parameter for purification by distillation and for understanding its volatility. Density is essential
for mass-to-volume conversions and for formulating solutions of specific concentrations.

Data Presentation

The experimentally determined physical properties of 2-Ethylphenyl Acetate are summarized
in the table below. It is important to note that publicly available experimental data for this
specific compound is limited.
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Physical Property Value Conditions Source

Boiling Point Not available Not available Not available
_ Temperature not

Density 1.03 g/cm3 [1]

specified

Note: While a density value is available, the temperature at which it was measured is not
specified. The boiling point for 2-Ethylphenyl Acetate is not readily available in the searched
public literature and supplier specifications.

Experimental Protocols

The determination of boiling point and density for liquid esters like 2-Ethylphenyl Acetate
follows established laboratory procedures. The following sections describe the general
methodologies employed for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Several methods can be employed for its determination,
with the choice often depending on the quantity of the substance available.

General Methodology: Distillation Method

A common and accurate method for determining the boiling point of a liquid is through
distillation.

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a thermometer, and a receiving flask. The thermometer bulb is positioned so that
its top is level with the side arm of the distillation flask to ensure an accurate reading of the
vapor temperature.

o Sample Preparation: The liquid sample (2-Ethylphenyl Acetate) is placed in the distillation
flask along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser.
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o Equilibrium and Measurement: The temperature is recorded when the vapor temperature
stabilizes, and there is a consistent rate of distillation. This stable temperature is the boiling
point of the liquid at the recorded atmospheric pressure.

Alternative Methodology: Thiele Tube Method
For smaller sample volumes, the Thiele tube method is often utilized.

o Sample Preparation: A small amount of the liquid is placed in a small test tube, and a
capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube
containing a high-boiling point oil.

e Heating and Observation: The Thiele tube is heated, and as the temperature rises, a stream
of bubbles will emerge from the open end of the capillary tube.

o Measurement: The heat is removed, and the temperature at which the liquid just begins to be
drawn back into the capillary tube is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid like 2-Ethylphenyl Acetate,
this is typically determined using a pycnometer or a graduated cylinder and a balance.

General Methodology: Using a Graduated Cylinder and Balance

e Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately
measured using an analytical balance.

e Volume Measurement: A known volume of the liquid (2-Ethylphenyl Acetate) is carefully
added to the graduated cylinder. The volume is read from the bottom of the meniscus.

e Mass of Container and Liquid: The mass of the graduated cylinder containing the liquid is
measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
graduated cylinder. The density is then calculated by dividing the mass of the liquid by its
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volume.

Logical Relationship of Physical Properties

The physical properties of a chemical compound are intrinsically linked to its molecular
structure. The following diagram illustrates this fundamental relationship for 2-Ethylphenyl
Acetate.

Relationship between Molecular Structure and Physical Properties

( )

Determines \Determines

)

Click to download full resolution via product page

Figure 1: Molecular structure dictates the physical properties of 2-Ethylphenyl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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